Cas no 955223-46-8 (N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide)

• Product Name: N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide
• CAS No: 955223-46-8
• MF: C₁₁H₇FN₂O₂S₃
• MW: 314.378881692886
• CID: 5843046
• PubChem ID: 16934132
• Update Time: 2025-08-04

N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-(4-fluoro-2-benzothiazolyl)-
• F2399-0023
• N-(4-fluorobenzo[d]thiazol-2-yl)thiophene-2-sulfonamide
• N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide
• AKOS024646691
• 955223-46-8

• Inchi： 1S/C11H7FN2O2S3/c12-7-3-1-4-8-10(7)13-11(18-8)14-19(15,16)9-5-2-6-17-9/h1-6H,(H,13,14)
• InChI Key： QSLCFIHZOWEDIL-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC3=C(F)C=CC=C3S2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 313.96536915g/mol
• Monoisotopic Mass: 313.96536915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.662±0.06 g/cm3(Predicted)
• Boiling Point: 491.0±43.0 °C(Predicted)
• pka: 6.70±0.30(Predicted)

Additional information on N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide

Professional Introduction to N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide (CAS No. 955223-46-8)

N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide, identified by its CAS number 955223-46-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of both benzothiazole and thiophene moieties in its molecular framework suggests a rich interplay of electronic and steric effects, which may contribute to its distinct pharmacological profile.

The benzothiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The introduction of a fluorine atom at the 4-position of the benzothiazole ring further modulates its electronic properties, potentially enhancing binding affinity and metabolic stability. This modification is a common strategy in drug design to improve pharmacokinetic profiles and therapeutic efficacy.

The thiophene sulfonamide moiety adds another layer of complexity to the molecule. Thiophenes are aromatic heterocycles that have been extensively studied for their role in various biological processes. Sulfonamides, on the other hand, are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The combination of these two functional groups in N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide makes it a promising candidate for further investigation in drug discovery.

Recent research has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. Sulfonamides exhibit a high degree of chemical diversity, allowing for the design of molecules with tailored biological activities. The structural flexibility of N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide provides a scaffold for exploring various pharmacological targets. For instance, studies have shown that sulfonamide-containing compounds can interact with enzymes and receptors involved in metabolic pathways, making them potential candidates for treating metabolic disorders.

In addition to their therapeutic potential, sulfonamides have been explored for their role in modulating immune responses. The fluorine substituent in the benzothiazole ring may enhance the compound's ability to interact with immune cells and modulate inflammatory processes. This property is particularly relevant in the context of autoimmune diseases and chronic inflammation, where targeted immunomodulation is crucial.

The synthesis of N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly beneficial in achieving the desired regioselectivity and functional group compatibility.

Electrochemical studies on this compound have revealed interesting insights into its redox properties. The presence of both electron-rich and electron-withdrawing groups in its structure allows it to participate in redox reactions under controlled conditions. These findings are relevant for developing electrochemical sensors and catalysts based on sulfonamide derivatives.

The computational modeling of N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide has provided valuable insights into its molecular interactions and binding affinities. Molecular dynamics simulations have been used to explore its conformational landscape and identify potential binding sites on target proteins. These computational studies have guided experimental efforts aimed at optimizing its pharmacological properties.

In conclusion, N-(4-fluoro-1,3-benzothiazol-2-yl)thiophene-2-sulfonamide(CAS No. 955223-46-8) represents a fascinating compound with diverse applications in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a promising candidate for further research and development. Continued investigation into this molecule is expected to yield novel insights into drug design principles and therapeutic strategies.